Cas no 2034515-52-9 (1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine)

• Product Name: 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine
• CAS No: 2034515-52-9
• MF: C₁₀H₁₈N₄O₂S
• MW: 258.340520381927
• CID: 5962816
• PubChem ID: 119103611
• Update Time: 2025-06-09

1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine
• 2034515-52-9
• 1-ethylsulfonyl-4-(1-methylimidazol-2-yl)piperazine
• 1-(ethylsulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine
• F6544-1432
• AKOS026703441

• Inchi： 1S/C10H18N4O2S/c1-3-17(15,16)14-8-6-13(7-9-14)10-11-4-5-12(10)2/h4-5H,3,6-9H2,1-2H3
• InChI Key： PRVZKDPEXDJSPH-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCN(C2=NC=CN2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 258.11504700g/mol
• Monoisotopic Mass: 258.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine

Introduction to 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine (CAS No. 2034515-52-9)

1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine, identified by its Chemical Abstracts Service (CAS) number 2034515-52-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the piperazine class, which is well-documented for its role in various biological and medicinal applications. The presence of an ethanesulfonyl group and a 1-methyl-1H-imidazol-2-yl moiety introduces specific interactions that make this molecule a promising candidate for further exploration in drug development.

The structural composition of 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine encompasses a piperazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This configuration is known to exhibit favorable pharmacokinetic characteristics, including good solubility and metabolic stability. The ethanesulfonyl group (-SO₂CH₂CH₃) attached to the piperazine ring enhances the compound's ability to interact with biological targets, while the 1-methyl-1H-imidazol-2-yl substituent provides additional binding affinity and selectivity. These features make it an intriguing subject for studying its potential applications in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the versatility of piperazine derivatives. The compound 2034515-52-9 has been studied in various contexts, particularly in the search for new treatments for neurological and cardiovascular disorders. Its molecular framework suggests potential interactions with serotonin receptors, which are critical in modulating mood, cognition, and other physiological processes. Furthermore, the presence of both sulfonyl and imidazole functionalities may contribute to its ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacological profiles of compounds like 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine with high accuracy. Molecular docking studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammation and pain pathways. These findings align with the broader trend of developing multi-target directed ligands (MTDLs), which aim to address complex diseases by simultaneously modulating multiple biological targets.

The synthesis of 2034515-52-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperazine core through cyclization reactions, followed by sulfonylation and imidazole functionalization. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the production process, making it more efficient and scalable. These improvements are essential for translating laboratory discoveries into viable drug candidates for clinical trials.

From a pharmacological perspective, 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate neurotransmitter systems suggests applications in treating conditions such as depression, anxiety, and chronic pain. Additionally, its structural features may make it useful in developing drugs for neurodegenerative diseases like Alzheimer's and Parkinson's disease, where modulation of serotonin pathways plays a significant role. The compound's dual functionality also opens avenues for exploring its potential in antipsychotic and antihypertensive therapies.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation before they can be approved for human use. However, preliminary data on 2034515-52-9 indicates that it meets several key criteria for safety and efficacy. Preclinical toxicology studies have assessed its acute toxicity profile, while pharmacokinetic analyses have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical steps toward ensuring that the compound is both safe for clinical use and biochemically viable within the human body.

The future of research on 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine lies in expanding its therapeutic applications through interdisciplinary collaboration. By integrating insights from medicinal chemistry, bioinformatics, and clinical pharmacology, researchers can accelerate the development of new drugs that address unmet medical needs. The compound's unique structural features provide a strong foundation for designing next-generation therapeutics with improved efficacy and reduced side effects. As our understanding of biological systems continues to evolve, so too will our ability to harness molecules like 2034515-52-9 for therapeutic benefit.